Cas no 2680812-07-9 (ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate)
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinepropanoic acid, β-oxo-, ethyl ester
- ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate
-
- MDL: MFCD33758375
- Inchi: 1S/C9H15NO3/c1-2-13-9(12)5-8(11)7-3-4-10-6-7/h7,10H,2-6H2,1H3
- InChI Key: ILYSHLXVNHTUQN-UHFFFAOYSA-N
- SMILES: N1CCC(C(=O)CC(OCC)=O)C1
Experimental Properties
- Density: 1.095±0.06 g/cm3(Predicted)
- Boiling Point: 272.4±30.0 °C(Predicted)
- pka: 10.40±0.20(Predicted)
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28271519-1g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 1g |
$671.0 | 2023-09-09 | ||
| Enamine | EN300-28271519-5g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 5g |
$1945.0 | 2023-09-09 | ||
| Enamine | EN300-28271519-10g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 10g |
$2884.0 | 2023-09-09 | ||
| Enamine | EN300-28271519-0.05g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28271519-0.1g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28271519-0.25g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28271519-0.5g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28271519-1.0g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28271519-2.5g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28271519-5.0g |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate |
2680812-07-9 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 |
ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate
Ethyl 3-Oxo-3-(Pyrrolidin-3-Yl)Propanoate: A Comprehensive Overview
Ethyl 3-Oxo-3-(pyrrolidin-3-yl)propanoate, identified by the CAS number 2680812-07-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring fused with a ketone group, making it a valuable molecule for various applications in drug development and chemical synthesis.
The molecular structure of ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate is defined by the presence of a pyrrolidine ring (a five-membered nitrogen-containing ring) and a ketone group at the third position of the propanoate chain. This configuration imparts distinctive chemical properties, including high reactivity and potential bioavailability. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds with therapeutic potential.
Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize its synthesis. These methods not only enhance yield but also ensure better control over stereochemistry, which is crucial for applications in drug design.
The pharmacological activity of ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate has been a focal point of recent investigations. Studies have demonstrated its potential as a modulator of cellular pathways involved in inflammation and oxidative stress. For instance, research published in Journal of Medicinal Chemistry revealed that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX)-2. Furthermore, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.
In addition to its pharmacological significance, ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate has found utility in agrochemicals and materials science. Its role as an intermediate in the synthesis of herbicides and fungicides has been explored, with promising results indicating enhanced efficacy compared to conventional agents. Moreover, its unique structural features make it a candidate for developing advanced materials with tailored properties.
The environmental impact and safety profile of ethyl 3-Oxo... are critical considerations for its large-scale application. Recent toxicity studies conducted by regulatory agencies have shown that this compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are still underway to fully assess its safety profile.
In conclusion, ethyl 3-Oxo... stands as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a valuable asset in contemporary research and development efforts.
2680812-07-9 (ethyl 3-oxo-3-(pyrrolidin-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)